![molecular formula C5H11ClN2O B1382271 (S)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride CAS No. 1638744-96-3](/img/structure/B1382271.png)
(S)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride
Overview
Description
“(S)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride” is a biochemical used for proteomics research . It is also known as “(S)-5-Aminomethyl-pyrrolidin-2-one hydrochloride” and has the molecular formula C5H11ClN2O .
Synthesis Analysis
The synthesis of pyrrolidin-2-ones, such as “this compound”, can be achieved via photoinduced organocatalyzed cyclization of styrene, α-bromoalkyl esters, and primary amines in a microchannel reactor under visible light conditions . Another method involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .
Molecular Structure Analysis
The molecular formula of “this compound” is C5H11ClN2O . The molecular weight is 150.61 .
Chemical Reactions Analysis
The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 150.61 . More detailed physical and chemical properties were not found in the retrieved papers.
Scientific Research Applications
Monoamine Oxidase Inactivation
(S)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride has been found to be a component of compounds that inactivate monoamine oxidase B. For instance, derivatives like 4-(aminomethyl)-1-phenyl-2-pyrrolidinone hydrochlorides have shown this capability, representing a new class of monoamine oxidase inactivators (Ding & Silverman, 1992).
Glycosidase Inhibition
Several studies have synthesized derivatives of this compound to explore their glycosidase inhibitory activities. These studies have shown that certain configurations of the pyrrolidine ring in these compounds can effectively inhibit glycosidases (Popowycz et al., 2004).
Enantiopure Synthesis
Research has been conducted on the enantiopure synthesis of (S)-N-substituted 4-hydroxy-pyrrolidin-2-ones using this compound. This involves regio- and stereoselective hydroxylation, which is significant for obtaining high enantiomeric excess in the synthesized compounds (Chang, Witholt, & Li, 2000).
Asymmetric Synthesis
This compound is also involved in asymmetric synthesis processes. For example, the synthesis of 3-amino-4-hydroxy-2-(hydroxymethyl)pyrrolidine as potential glycosidase inhibitors starts from trans-4-hydroxy-L-proline, which involves regio- and stereoselective introduction of functional groups, where this compound plays a critical role (Curtis et al., 2007).
Medicinal Chemistry Applications
In the field of medicinal chemistry, derivatives of this compound have been synthesized for potential application as inhibitors in various biological processes. For example, they have been used in the design and synthesis of influenza neuraminidase inhibitors (Wang et al., 2001).
Properties
IUPAC Name |
(4S)-4-(aminomethyl)pyrrolidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O.ClH/c6-2-4-1-5(8)7-3-4;/h4H,1-3,6H2,(H,7,8);1H/t4-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWHAXXIEOKYGKQ-WCCKRBBISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CNC1=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1638744-96-3 | |
Record name | 2-Pyrrolidinone, 4-(aminomethyl)-, hydrochloride (1:1), (4S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1638744-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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